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Compound of Interest

Compound Name: Niobium ethoxide

Cat. No.: B1581748

For Researchers, Scientists, and Drug Development Professionals

Introduction

Niobium (V) ethoxide, with the chemical formula Nb(OCzHs)s, is a metalorganic compound that
serves as a critical precursor in the synthesis of a wide array of niobium-based materials.[1] Its
high reactivity, solubility in organic solvents, and amenability to controlled hydrolysis and
condensation reactions make it an ideal starting material for advanced applications in materials
science, electronics, catalysis, and emerging biomedical fields.[2] This technical guide provides
a comprehensive overview of the core chemistry of niobium ethoxide, focusing on its
application in sol-gel synthesis, thin-film deposition, and the generation of functional materials
relevant to researchers, scientists, and drug development professionals.

Chemical and Physical Properties of Niobium (V)
Ethoxide

Niobium (V) ethoxide is a colorless to amber, moisture-sensitive liquid.[1][3] In solution, it
typically exists as a dimer, Nb2(OCzHs)10, featuring a bioctahedral structure where two niobium
atoms are bridged by two ethoxide ligands.[4] This dimeric form is a key aspect of its reactivity.

Table 1: Physical and Chemical Properties of Niobium (V) Ethoxide
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Property Value

Chemical Formula C10H25NbOs[1]

Molecular Weight 318.21 g/mol

Appearance Colorless to amber liquid[1][3]

Density ~1.268 g/cm? at 25 °C

Melting Point 5-6 °C[5]

Boiling Point 142 °C at 0.1 mmHg[5]

Solubility Soluble in organic solvents, reacts with water[1]

Core Chemical Reactions

The utility of niobium ethoxide as a precursor is primarily derived from two key chemical
transformations: hydrolysis and thermal decomposition.

Hydrolysis and Condensation: The Sol-Gel Process

The most significant reaction of niobium ethoxide is its hydrolysis, which forms the basis of
the sol-gel process for producing niobium oxides.[1] This process involves the reaction of the
precursor with water, leading to the formation of a 'sol' (a colloidal suspension of solid particles
in a liquid) that subsequently undergoes condensation to form a 'gel' (a solid network
encapsulating the liquid phase).[6]

The overall hydrolysis reaction can be simplified as:
Nb2(OCzHs)10 + 5H20 — Nb20s + 10C2Hs0OH[4]

This reaction pathway allows for precise control over the resulting material's properties, such
as particle size, porosity, and surface area, by carefully managing reaction conditions like
temperature, pH, and precursor concentration.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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